Cas no 104408-27-7 (3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl-)

• Product Name: 3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl-
• CAS No: 104408-27-7
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD09999905
• CID: 126205
• PubChem ID: 13590468
• Update Time: 2025-07-25

3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl-
• 3-Pyridinecarbonitrile,2-hydrazino-6-methyl- (9CI)
• 2-hydrazinyl-6-methylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile,2-hydrazino-6-methyl-(9CI)
• SY356816
• 104408-27-7
• 2-Hydrazinyl-6-methylnicotinonitrile
• AKOS011535267
• MFCD09999905

• MDL： MFCD09999905
• Inchi： 1S/C7H8N4/c1-5-2-3-6(4-8)7(10-5)11-9/h2-3H,9H2,1H3,(H,10,11)
• InChI Key： XUIXWMLECVAIEB-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C=CC=1C)NN

Computed Properties

• Exact Mass: 148.07504
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl-

Comprehensive Overview of 3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl- (CAS No. 104408-27-7)

3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl- (CAS No. 104408-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic compound, featuring a pyridine core substituted with a hydrazinyl group and a methyl moiety, is widely studied for its potential applications in drug discovery and material science. Its unique structure makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for nitrile-containing compounds like 3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl- has surged due to their versatility in organic synthesis. Researchers are increasingly exploring its role in catalysis and ligand design, aligning with trends in green chemistry and sustainable manufacturing. The compound’s hydrazine functional group also opens avenues for click chemistry applications, a hot topic in modern medicinal chemistry.

One of the most searched questions about 3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl- revolves around its synthetic routes and purification methods. Optimized protocols for its preparation often involve condensation reactions under mild conditions, ensuring high yields and minimal byproducts. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, addressing another common query among chemists.

The compound’s potential in cancer research has also sparked interest, with studies highlighting its ability to modulate enzyme activity. For instance, derivatives of 3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl- have shown promise in targeting tyrosine kinases, a key focus area in oncology. This aligns with the growing public and scientific focus on precision medicine and targeted therapies.

From an industrial perspective, 3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl- is valued for its stability and compatibility with scalable synthesis. Manufacturers emphasize its role in producing high-value intermediates for APIs (Active Pharmaceutical Ingredients), a sector experiencing rapid growth due to global healthcare demands. Discussions around supply chain resilience and localized production further underscore its relevance.

Environmental considerations are another trending topic tied to this compound. Researchers are investigating biodegradation pathways and eco-friendly derivatives to mitigate ecological impact. Such efforts resonate with the broader push for green solvents and waste reduction in chemical processes.

In summary, 3-Pyridinecarbonitrile,2-hydrazinyl-6-methyl- (CAS No. 104408-27-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable manufacturing—make it a compound of enduring scientific and industrial significance.